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Compound of Interest

Compound Name:
2-Methoxyacetimidamide

hydrochloride

Cat. No.: B167540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and safety information for 2-Methoxyacetimidamide hydrochloride (CAS No. 1903-91-9).

This compound is a valuable building block in organic synthesis, particularly for the preparation

of various heterocyclic compounds, and serves as a key intermediate in the development of

novel pharmaceuticals.[1]

Core Chemical Properties
2-Methoxyacetimidamide hydrochloride is a white to yellow solid or liquid at room

temperature.[1] It is characterized by the presence of a reactive imidamide group, making it a

versatile reagent in medicinal chemistry research.

Table 1: Physicochemical Properties of 2-Methoxyacetimidamide Hydrochloride
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Property Value Source

CAS Number 1903-91-9 [2][3][4]

Molecular Formula C₃H₉ClN₂O [2]

Molecular Weight 124.57 g/mol [2]

Boiling Point 172.5°C

Appearance White to yellow solid or liquid [1]

Purity 97.5-100% [1]

Storage
Inert atmosphere, room

temperature
[2]

SMILES Code N=C(N)COC.[H]Cl [2]

Table 2: Calculated Physicochemical Properties

Property Value

Number of Heavy Atoms 7

Fraction Csp3 0.67

Number of Rotatable Bonds 2

Number of Hydrogen Bond Acceptors 2.0

Number of Hydrogen Bond Donors 2.0

Molar Refractivity 30.88

Topological Polar Surface Area (TPSA) 55.1 Å²

Synthesis Protocol
The synthesis of 2-Methoxyacetimidamide hydrochloride is typically achieved via the Pinner

reaction. This acid-catalyzed reaction involves the treatment of a nitrile with an alcohol in the

presence of hydrogen chloride to form an imidate salt, which is then converted to the

corresponding amidine hydrochloride.[5][6]
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Experimental Protocol: Pinner Reaction for 2-Methoxyacetimidamide Hydrochloride

This protocol describes a representative procedure for the synthesis of 2-
Methoxyacetimidamide hydrochloride from methoxyacetonitrile.

Materials:

Methoxyacetonitrile

Anhydrous ethanol (or other suitable alcohol)

Anhydrous hydrogen chloride (gas or a solution in a non-protic solvent like diethyl ether)

Anhydrous diethyl ether (or other suitable non-protic solvent)

Standard laboratory glassware (round-bottom flask, condenser, gas inlet tube, drying tube)

Magnetic stirrer

Ice bath

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a gas inlet tube, a condenser with a drying tube, and a stopper is set up in a fume

hood.

Reagent Addition: Anhydrous ethanol (1.2 equivalents) is added to a solution of

methoxyacetonitrile (1 equivalent) in anhydrous diethyl ether.

Acidification: The reaction mixture is cooled to 0°C in an ice bath. Anhydrous hydrogen

chloride gas is then bubbled through the solution with vigorous stirring. Alternatively, a

saturated solution of HCl in anhydrous diethyl ether can be added dropwise. The reaction is

highly exothermic and the temperature should be carefully controlled.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting nitrile is consumed. The intermediate Pinner salt (ethyl 2-

methoxyacetimidate hydrochloride) will precipitate as a white solid.
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Ammonolysis: Once the formation of the Pinner salt is complete, the reaction mixture is

treated with a solution of anhydrous ammonia in ethanol or by bubbling anhydrous ammonia

gas through the mixture at a controlled temperature.

Product Isolation: The resulting 2-Methoxyacetimidamide hydrochloride, which may

precipitate from the reaction mixture, is collected by filtration. The solid is washed with cold

anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethanol/diethyl ether.

Drying: The purified product is dried under vacuum to yield 2-Methoxyacetimidamide
hydrochloride as a crystalline solid.

Diagram of the Pinner Reaction Workflow:
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Pinner Reaction for 2-Methoxyacetimidamide HCl Synthesis

Step 1: Pinner Salt Formation

Step 2: Ammonolysis and Isolation

Step 3: Purification

Methoxyacetonitrile +
Anhydrous Ethanol in

Anhydrous Diethyl Ether

Cool to 0°C

1.

Add Anhydrous HCl

2.

Stir at 0°C

3.

Ethyl 2-methoxyacetimidate
hydrochloride (Pinner Salt)

4.

Add Anhydrous Ammonia

5.

Stir

6.

Precipitation of Product

7.

Filter and Wash with
Anhydrous Diethyl Ether

8.

Crude 2-Methoxyacetimidamide HCl

9.
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Ethanol/Diethyl Ether

10.

Dry under Vacuum

11.

Pure 2-Methoxyacetimidamide HCl

12.
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Caption: Workflow for the synthesis of 2-Methoxyacetimidamide hydrochloride via the

Pinner reaction.

Spectral Data
While a full spectral analysis is beyond the scope of this guide, spectral data including 1H

NMR, IR, and MS are available for 2-Methoxyacetimidamide hydrochloride and are

essential for its characterization. It is recommended to consult these spectra for verification of

the compound's structure and purity.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the specific biological activity or the

involvement of 2-Methoxyacetimidamide hydrochloride in any signaling pathways. As a

versatile chemical intermediate, its biological effects would be dependent on the final molecule

it is incorporated into.

Safety and Handling
2-Methoxyacetimidamide hydrochloride is classified as harmful if swallowed.[7] It causes

skin and serious eye irritation, and may cause respiratory irritation.[7]

Precautionary Measures:

Handling: Use only in a well-ventilated area or outdoors.[7] Avoid breathing dust.[7] Wash

skin thoroughly after handling.[7] Do not eat, drink, or smoke when using this product.[7]

Wear protective gloves, eye protection, and face protection.[7]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell.[7] Rinse mouth.[7]

If on Skin: Wash with plenty of water.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[8]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[8]
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Storage: Store in a well-ventilated place.[8] Keep container tightly closed.[7] Store locked up.

[7][8]

Disposal: Dispose of contents/container to an approved waste disposal plant.[7][8]

This product is intended for research and development use only. It is crucial to consult the full

Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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